6-Bromo-2-phenylpyridazin-3(2H)-one

• IUPAC Name: 6-bromo-2-phenylpyridazin-3-one
• InChI: InChI=1S/C10H7BrN2O/c11-9-6-7-10(14)13(12-9)8-4-2-1-3-5-8/h1-7H
• InChI Key: KVNVMHMUXZOPNX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C=CC(=N2)Br
• Molecular Formula: C10H7BrN2O
• Molecular Weight: 251.08 g/mol

Description

6-Bromo-2-phenylpyridazin-3(2H)-one, also known as 6-Bromo-2-phenylpyridazin-3(2H)-one or BP2P, is a heterocyclic compound belonging to the pyridazinone family of compounds. It is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory mediators, such as prostaglandins and leukotrienes. BP2P has been studied extensively in recent years due to its potential as a therapeutic agent for the treatment of a variety of diseases, including cancer, rheumatoid arthritis, and Alzheimer’s disease.

Scientific Research Applications

1. Synthesis and Derivatization in Medicinal Chemistry

6-Bromo-2-phenylpyridazin-3(2H)-one plays a significant role in the synthesis of pharmacologically active compounds. For instance, it's used in the efficient and regioselective arylation of 4-bromo-6-chloro-3-phenylpyridazine, facilitating access to a broad range of pharmacologically useful pyridazine derivatives (Sotelo & Raviña, 2002). Similarly, its derivatives have shown promising anti-inflammatory and analgesic properties in experimental animals (Mohamed et al., 2009).

2. Insecticidal Activities

N-Substituted derivatives of 6-Bromo-2-phenylpyridazin-3(2H)-one have been synthesized and tested for their insecticidal activity. Some compounds, like 4b, 4d, and 4h, exhibited over 90% activity against Plutella xylostella at 100 mg/L, indicating significant potential in pest control applications (Wu et al., 2012).

3. Solubility and Pharmaceutical Applications

Research on 6-Phenyl-pyridazin-3(2H)-one, a related compound, has provided essential data on its solubility in various pharmaceutical solvents. This information is crucial for drug formulation and delivery, indicating the compound's versatility in different pharmaceutical applications (Shakeel et al., 2019).

4. Potential in Antimicrobial Therapy

The antimicrobial potential of 6-Bromo-2-phenylpyridazin-3(2H)-one derivatives has been explored, with some synthesized compounds showing notable activity against various bacterial and fungal strains. This highlights the compound's utility in developing new antimicrobial agents (Babu et al., 2015).

5. Application in COX-2 Inhibitors and Pharmaceuticals

Derivatives of 6-Bromo-2-phenylpyridazin-3(2H)-one have been identified in the structure of selective COX-2 inhibitors, which are effective in treating pain, inflammation, and fever with improved gastrointestinal safety. These derivatives have a broad spectrum of biological activity, making them useful in various pharmaceutical applications (Tsolomiti et al., 2007).